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Compound of Interest

Compound Name:
6-(tert-Butyl)-2-methylpyrimidin-4-

amine

CAS No.: 1250038-86-8

Cat. No.: B1527826

Get Quote

Executive Summary
6-(tert-Butyl)-2-methylpyrimidin-4-amine (CAS 1250038-86-8) is a specialized heterocyclic

building block critical to modern medicinal chemistry, particularly in the development of kinase

inhibitors and receptor modulators. Distinguished by its bulky tert-butyl group at the C6

position, this scaffold offers a unique combination of steric demand and lipophilicity, making it

an ideal "anchor" motif for hydrophobic pockets in enzymes such as Janus Kinases (JAK) and

Cyclin-Dependent Kinases (CDK).

This guide provides a comprehensive technical analysis of the compound, detailing a validated

synthesis protocol, structural characterization data, and its strategic application in structure-

activity relationship (SAR) optimization.

Chemical Identity & Physicochemical Profile[1][2][3]
The compound is an aminopyrimidine derivative characterized by a high degree of metabolic

stability due to the steric shielding of the tert-butyl group.
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Property Specification

IUPAC Name 6-(tert-Butyl)-2-methylpyrimidin-4-amine

CAS Number 1250038-86-8

Molecular Formula C₉H₁₅N₃

Molecular Weight 165.24 g/mol

Physical State White to off-white crystalline solid

Solubility
Soluble in DMSO, Methanol, DCM; Sparingly

soluble in water

pKa (Calc) ~7.2 (Pyridine-like nitrogen)

LogP (Calc) ~1.9 - 2.1

Key Functional Groups
Primary Amine (Nucleophile), Pyrimidine Ring

(Electron-deficient), tert-Butyl (Lipophilic/Steric)

Synthetic Methodology
Retrosynthetic Analysis
The most robust route to 6-(tert-Butyl)-2-methylpyrimidin-4-amine involves the condensation

of a

-ketonitrile with an amidine. This approach ensures regiospecificity, placing the amino group at
C4 and the tert-butyl group at C6.

Core Disconnection:

Fragment A: 4,4-Dimethyl-3-oxopentanenitrile (Provides the tert-butyl and

-ketonitrile core).

Fragment B: Acetamidine Hydrochloride (Provides the 2-methyl and N-C-N motif).

Reaction Pathway Visualization
The following diagram outlines the condensation mechanism and workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1527826/docs?utm_src=pdf-body#technical-guide-6-tert-butyl-2-methylpyrimidin-4-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1527826?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4,4-Dimethyl-3-oxopentanenitrile
(CAS 59997-51-2)

NaOEt / EtOH
(Reflux)

Acetamidine HCl
(CAS 124-42-5)

Cyclization Intermediate
(Transient)

 Condensation 6-(tert-Butyl)-2-methylpyrimidin-4-amine
(CAS 1250038-86-8)

 -H2O
 Aromatization

Click to download full resolution via product page

Figure 1: Synthetic pathway for the construction of the 2-methyl-6-tert-butylpyrimidine core via

cyclocondensation.

Detailed Experimental Protocol
Objective: Synthesis of 10g of 6-(tert-Butyl)-2-methylpyrimidin-4-amine.

Reagents:

4,4-Dimethyl-3-oxopentanenitrile (1.0 eq, ~125.17 g/mol )[1]

Acetamidine Hydrochloride (1.2 eq, 94.54 g/mol )

Sodium Ethoxide (2.5 eq, 21% wt in Ethanol)

Ethanol (Anhydrous, Solvent)

Step-by-Step Procedure:

Preparation: In a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, charge Acetamidine Hydrochloride (11.3 g, 120 mmol) and anhydrous

Ethanol (100 mL).

Base Addition: Add Sodium Ethoxide solution (2.5 eq) dropwise over 15 minutes under

nitrogen atmosphere. The solution will become cloudy as NaCl precipitates. Stir for 30

minutes at room temperature to liberate the free amidine base.

Substrate Addition: Add 4,4-Dimethyl-3-oxopentanenitrile (12.5 g, 100 mmol) in one portion.
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Reflux: Heat the reaction mixture to reflux (80°C) and maintain for 6–8 hours. Monitor

reaction progress via TLC (System: 5% MeOH in DCM; Product

~0.4) or LC-MS.

Work-up:

Cool the mixture to room temperature.

Concentrate under reduced pressure to remove the bulk of ethanol.

Resuspend the residue in water (100 mL) and extract with Ethyl Acetate (3 x 75 mL).

Wash combined organics with Brine (50 mL), dry over anhydrous

, and filter.

Purification:

Evaporate the solvent to yield a crude solid.

Recrystallization: Dissolve crude in minimal hot Ethyl Acetate/Hexane (1:4) and cool to

0°C. Filter the resulting white crystals.

Yield: Expect 60–75% yield (approx. 10–12 g).

Analytical Validation
To ensure the integrity of the synthesized scaffold, the following spectral signatures must be

verified.

1H NMR (400 MHz, DMSO-d6) Predictions:

1.25 ppm (s, 9H):tert-Butyl group (Characteristic strong singlet).

2.35 ppm (s, 3H): Methyl group at C2 position.

6.15 ppm (s, 1H): Pyrimidine aromatic proton at C5 (Singlet, critical for confirming
cyclization).
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6.60 ppm (br s, 2H): Primary amine (

), exchangeable with

.

Mass Spectrometry (ESI+):

Observed [M+H]+: 166.3 m/z.

Medicinal Chemistry Applications
This compound is rarely the final drug but acts as a high-value "warhead" or "hinge-binder"

precursor.

Pharmacophore Mapping
The 6-(tert-butyl)-2-methylpyrimidin-4-amine scaffold is designed to address specific binding

challenges:

Hinge Binding: The N1 and 4-Amino groups form a donor-acceptor hydrogen bond pair with

the kinase hinge region (e.g., Leu residues in CDK/JAK).

Gatekeeper Interaction: The bulky tert-butyl group at C6 is positioned to fill the hydrophobic

"back pocket" or interact with the gatekeeper residue, often improving selectivity against

kinases with smaller gatekeepers.

Metabolic Stability: The tert-butyl group blocks metabolic oxidation at the C6 position, a

common soft spot in pyrimidines.

SAR Logic Diagram
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Figure 2: Structure-Activity Relationship (SAR) map illustrating the functional role of each

substituent on the pyrimidine core.

Safety & Handling (SDS Summary)
While specific toxicological data for this CAS is limited, handle as a substituted

aminopyrimidine.

GHS Classification: Warning.

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon). Stable at room

temperature for >2 years if sealed correctly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426

Email: info@benchchem.com
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